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Compound of Interest

Compound Name: Butane-1,4-13C2

Cat. No.: B1626772 Get Quote

This technical guide provides a detailed analysis of the molecular weight of Butane-1,4-¹³C₂, a

stable isotope-labeled form of butane-1,4-diol. This information is crucial for researchers and

scientists in drug development and metabolic studies who utilize labeled compounds for tracing

and quantification in complex biological systems.

Introduction to Isotopically Labeled Compounds
Stable isotope labeling is a non-radioactive method used to trace the metabolic fate of

molecules. By replacing atoms of a specific element with their heavier, stable isotopes,

researchers can distinguish the labeled molecule from its endogenous counterparts using mass

spectrometry. Butane-1,4-¹³C₂ is specifically labeled at the first and fourth carbon positions with

the Carbon-13 (¹³C) isotope.

Calculation Methodology
The molecular weight of a molecule is the sum of the atomic masses of its constituent atoms.

For an isotopically labeled compound like Butane-1,4-¹³C₂, the calculation must account for the

specific isotopes used.

The standard molecular formula for butane-1,4-diol is C₄H₁₀O₂[1][2][3][4]. In Butane-1,4-¹³C₂,

two of the four carbon atoms are replaced with the ¹³C isotope. The calculation proceeds as

follows:

Identify the constituent atoms and their isotopes:
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2 atoms of Carbon-13 (¹³C)

2 atoms of Carbon-12 (¹²C)

10 atoms of Hydrogen (¹H)

2 atoms of Oxygen (¹⁶O)

Sum the precise atomic masses of each isotope:

The atomic mass of ¹²C is defined as exactly 12.000000 Daltons (Da)[5][6][7].

The atomic mass of ¹³C is approximately 13.003355 Da[6][8][9][10].

The atomic mass of ¹H is approximately 1.007825 Da.

The atomic mass of ¹⁶O is approximately 15.994915 Da.

Calculate the total molecular weight:

(2 x 13.003355 Da) + (2 x 12.000000 Da) + (10 x 1.007825 Da) + (2 x 15.994915 Da) =

92.07479 Da

This calculated value represents the monoisotopic mass, which is critical for high-resolution

mass spectrometry analysis.

Data Summary: Molecular Weight Comparison
The table below summarizes the molecular weights of standard (unlabeled) butane-1,4-diol and

its ¹³C₂ labeled variant for easy comparison.

Compound Molecular Formula
Isotopic
Composition

Monoisotopic Mass
(Da)

Butane-1,4-diol C₄H₁₀O₂ 4x ¹²C, 10x ¹H, 2x ¹⁶O 90.06808

Butane-1,4-¹³C₂ ¹³C₂¹²C₂H₁₀O₂
2x ¹³C, 2x ¹²C, 10x ¹H,

2x ¹⁶O
92.07479
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Note: The average molecular weight of standard butane-1,4-diol, which accounts for the natural

abundance of isotopes, is approximately 90.121 g/mol [1][4]. However, for mass spectrometry

applications, the monoisotopic mass is the more relevant value.

Logical Framework for Calculation
The determination of the molecular weight for an isotopically labeled compound is a

straightforward process based on the sum of the masses of its specific isotopes. The logical

flow is visualized in the diagram below.

Calculation workflow for molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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